Cas no 1262012-29-2 (2-Methoxy-3-(trifluoromethoxy)cinnamic acid)

• Product Name: 2-Methoxy-3-(trifluoromethoxy)cinnamic acid
• CAS No: 1262012-29-2
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 4948794
• Update Time: 2023-08-22

2-Methoxy-3-(trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethoxy)cinnamic acid

• Inchi： 1S/C11H9F3O4/c1-17-10-7(5-6-9(15)16)3-2-4-8(10)18-11(12,13)14/h2-6H,1H3,(H,15,16)/b6-5+
• InChI Key： XSETYBIPRUIYOA-AATRIKPKSA-N
• SMILES： FC(OC1=CC=CC(/C=C/C(=O)O)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 3
• Topological Polar Surface Area: 55.8